Cas no 1178731-36-6 (3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol)

• Product Name: 3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
• CAS No: 1178731-36-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 4826409
• Update Time: 2023-08-18

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
• 3-(1-methylpyrazol-4-yl)prop-2-yn-1-ol

• Inchi： 1S/C7H8N2O/c1-9-6-7(5-8-9)3-2-4-10/h5-6,10H,4H2,1H3
• InChI Key： SUZFRIVPNGYZSE-UHFFFAOYSA-N
• SMILES： OCC#CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: -0.3
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles